Cas no 6151-90-2 (Phosphonic acid, dihexyl ester)

• Product Name: Phosphonic acid, dihexyl ester
• CAS No: 6151-90-2
• MF: C₁₂H₂₆O₃P
• MW: 249.30680513382
• CID: 476396
• PubChem ID: 6328376
• Update Time: 2025-04-19

Phosphonic acid, dihexyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, dihexyl ester
• dihexoxy(oxo)phosphanium
• Dihexyl phosphonate
• LogP
• 6151-90-2
• DTXSID90422590
• Phosphonic acid dihexyl ester
• SCHEMBL418814

• Inchi： 1S/C12H26O3P/c1-3-5-7-9-11-14-16(13)15-12-10-8-6-4-2/h3-12H2,1-2H3/q+1
• InChI Key： SSTHNOXIGJRLAF-UHFFFAOYSA-N
• SMILES： [P+](=O)(OCCCCCC)OCCCCCC

Computed Properties

• Exact Mass: 250.16991
• Monoisotopic Mass: 249.16195668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53